Cas no 82419-36-1 (Ofloxacin)

Ofloxacin (hoe-280) is a fluoroquinolone antibiotic that inhibits bacterial DNA gyrase Ofloxacin can inhibit vaccinia virus
Ofloxacin structure
Ofloxacin structure
Ofloxacin
82419-36-1
C18H20FN3O4
361.36750793457
MFCD00226105
60442
4583

Ofloxacin Properties

Names and Identifiers

    • floxin
    • Ofloxacin
    • (+-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
    • 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (+-)-
    • Floxin Otic
    • Ofloxacin Otic
    • Ofloxacina
    • Ofloxacine
    • Ofloxacino
    • Ofloxacinum
    • Oxaldin
    • OFLX
    • (-)-Ofloxacin
    • (S)-(-)-Ofloxacin
    • (S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
    • (S)-Ofloxacin
    • Levaquin
    • Levofloxacine
    • Levofloxacino
    • Levofloxacinum
    • Ofloxacin S-(-)-form
    • Levofloxacincas
    • Levofloxacin
    • (-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazin-yl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
    • OFLOXACIN, USP
    • Exocin
    • Floxal
    • Floxil
    • hoe280
    • Oflox
    • pt01
    • TARIVID
    • Visren
    • 9-Fluoro-3,7-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic Acid
    • (+/-)-9-Fluoro-2, 3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • (+/-)-Ofloxacin
    • Oflocet
    • Visiren
    • Ocuflox
    • Ofloxacina [DCIT]
    • Ofloxacinum [Latin]
    • Ofloxacine [French]
    • Ofloxacino [Spanish]
    • HOE 280
    • FLOXIN IN DEXTROSE 5%
    • DL 8280
    • DL-ofloxacin
    • PT 01
    • ORF 18489
    • Hoe-280
    • 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (±)- (ZCI)
    • 9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid (ACI)
    • (±)-Ofloxacin
    • 9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • 9-Fluoro-2,3-dihydro-3-methyl-10-(N-methylpiperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • 9-Fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • Flobacin
    • Gailuoxian
    • Kirol
    • Meneflox
    • MeSH ID: D015242
    • Oflicin
    • Oflin
    • OFLO
    • Oflocin
    • Ofloren
    • Oflovir
    • Ofloxin
    • Ofxin
    • Olfo 200
    • Oquin
    • Otoxin
    • Prifloxcin
    • Prifloxin
    • Pyfloxat
    • Sanke
    • Surnor
    • Tariferid
    • Tarivan
    • Traflox
    • WP 0405
    • Zanocin
    • Zenflox
    • HMS2092B10
    • NCGC00015772-04
    • 8-Methyl-2,3-dihydrofuro[3,2-e]imidazo-[1,2-c]pyrimidine-9-carboxylicacid
    • Prestwick2_000237
    • VU0243192-7
    • NCGC00015772-07
    • NCGC00015772-13
    • NSC-727071
    • NCGC00094219-02
    • 9-Fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de]-1,4-Benzoxazin-6-carboxylic Acid
    • CAS-82419-36-1
    • SR-01000076050-1
    • NS00098749
    • AB00052263-13
    • 9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • FLOXIN IN DEXTROSE 5% IN PLASTIC CONTAINER
    • HMS3259G07
    • Ofloxacin, VETRANAL(TM), analytical standard
    • NSC 758178
    • NCGC00094219-01
    • 8-Fluoro-3-methyl-9-(4-methyl-piperazin-1-yl)-6-oxo-2,3-dihydro-6H-1-oxa-3a-aza-phenalene-5-carboxylic acid
    • 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-
    • HMS502E03
    • NCGC00094219-06
    • OFLOXACIN [VANDF]
    • SCHEMBL24373
    • Pharmakon1600-01502044
    • NCGC00015772-12
    • 1ST5740
    • Ofloxacin (USAN:USP:INN:BAN:JAN)
    • Ofloxaxin
    • NCGC00016948-01
    • DL8280
    • MLS000028749
    • SY052697
    • KBio1_000721
    • 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
    • Tox21_110703
    • OFLOXACIN [USAN]
    • Ofloxacin, Pharmaceutical Secondary Standard; Certified Reference Material
    • 82419-36-1
    • 9-FLUORO-2,3-DIHYDRO-3-METHYL-10-(4-METHYL-1-PIPERAZINYL)-7-OXO-7H-PYRIDO(1,2,3-DE)(1,4)BENZOXAZINE-6-CARBOXYLIC ACID, DL-
    • Prestwick3_000237
    • DL-8280
    • EU-0100904
    • SR-01000076050
    • FT-0627808
    • Spectrum5_001063
    • NCGC00094219-04
    • FT-0673216
    • CCRIS 5233
    • Z56761309
    • NCGC00178284-02
    • 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
    • HMS3712P15
    • SY007392
    • HMS3393K06
    • BSPBio_003117
    • Ofloxacin [USAN:USP:INN:BAN:JAN]
    • Monoflocet
    • Tox21_110703_1
    • Prestwick0_000237
    • WP-0405
    • (S)-Ofloxacin;Levaquin;Quixin
    • RKL10083
    • KS-5011
    • SDCCGSBI-0050879.P004
    • SR-01000076050-16
    • CHEMBL4
    • BSPBio_000313
    • Tox21_500904
    • Spectrum2_001464
    • BCP14346
    • Ofloxacine; DL-8280; HOE-280
    • J01MA01
    • SPBio_001387
    • Exocine
    • 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylicacid
    • NCGC00015772-10
    • HMS1568P15
    • Olfoxacin Otic Soln
    • Levofloxacin-13C-D3
    • UNII-A4P49JAZ9H
    • NCGC00015772-05
    • 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
    • 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
    • (+-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)(1,4)benzoxazin-6-carbonsaeure
    • HMS1921H12
    • 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylicethylester
    • NCGC00015772-22
    • NCGC00015772-02
    • NCGC00261589-01
    • Ofloxacinum (Latin)
    • HY-B0125
    • SBI-0050879.P003
    • SCHEMBL14163982
    • AMY22220
    • DTXSID3041085
    • (3RS)-9-Fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-pyrido(1,2,3-de)(1,4)benzoxazine-6-carboxylic acid
    • DivK1c_000721
    • SPBio_002234
    • CCG-39210
    • NCGC00015772-08
    • MFCD00865049
    • Ofloxacin, Antibiotic for Culture Media Use Only
    • EN300-06482
    • A4P49JAZ9H
    • OFLOXACIN (USP-RS)
    • OFLOXACIN [WHO-DD]
    • KBio3_002617
    • MLS001074203
    • AB00052263_14
    • SPECTRUM1502044
    • Q411447
    • Floxin (TN)
    • fluoro-methyl-(4-methylpiperazin-1-yl)-oxo-[?]carboxylic acid
    • Exocin (eye drops)
    • MLS006011774
    • (+/-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
    • 7H-PYRIDO(1,2,3-DE)-1,4-BENZOXAZINE-6-CARBOXYLIC ACID, 9-FLUORO-2,3-DIHYDRO-3-METHYL-10-(4-METHYL-1-PIPERAZINYL)-7-OXO-, (+/-)-
    • (3R)-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
    • SMR000058192
    • OFLOXACIN [EP MONOGRAPH]
    • Opera_ID_1114
    • IDI1_000721
    • AKOS016042783
    • HMS3262F10
    • AB00052263_15
    • OFLOXACIN (MART.)
    • GTPL10918
    • NCGC00015772-09
    • Ofloxacin (Floxin)
    • Spectrum_001186
    • AB00052263-12
    • (-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1;(-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1
    • O-2800
    • OFLOXACIN [MART.]
    • CHEBI:194135
    • NCGC00015772-06
    • OFLOXACIN [JAN]
    • Prestwick1_000237
    • DTXCID1021085
    • AC-7616
    • HSDB 8030
    • KBio2_004234
    • HMS2235C05
    • AB00513820
    • KBio2_001666
    • 9-fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
    • NCGC00178284-01
    • F0472-0226
    • HMS2090F07
    • 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 2,3-dihydro-9-fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (+-)-
    • DB01165
    • Ofloxacin,(S)
    • NC00466
    • Spectrum4_000324
    • OFLOXACIN [USP-RS]
    • NCGC00094219-03
    • BRD-A24228527-001-19-0
    • O0403
    • OFLOXACIN [INN]
    • AKOS001033517
    • MFCD00226105
    • BPBio1_000345
    • 1261398-33-7
    • Dextrofloxacin
    • OFX
    • O 8757
    • F0020-0095
    • D00453
    • GSDSWSVVBLHKDQ-UHFFFAOYSA-N
    • 7-Fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13),11-tetraene-11-carboxylic acid
    • KBio2_006802
    • OFLOXACIN [ORANGE BOOK]
    • NSC-758178
    • (+/-)-9-Fluoro-2,2,3-de)-1,4-benzoxazine-6-carboxylic acid
    • BCP22048
    • Ofloxacin, United States Pharmacopeia (USP) Reference Standard
    • S01AE01
    • Ofloxacin, fluoroquinolone antibiotic
    • 83380-47-6
    • NSC 727071
    • NSC727071
    • OFLOXACIN (USP MONOGRAPH)
    • NCGC00094219-05
    • s1463
    • BRD-A24228527-001-05-9
    • FT-0670773
    • Ofloxacin, European Pharmacopoeia (EP) Reference Standard
    • Ofloxacin (JP17/USP/INN)
    • Ofloxacin 100 microg/mL in Acetonitrile
    • Epitope ID:116889
    • OFLOXACIN [MI]
    • KBioGR_000667
    • NCGC00015772-03
    • Ofloxacin Ophth Soln
    • NSC758178
    • HMS3369B01
    • SR-01000076050-4
    • Spectrum3_001499
    • OFLOXACIN [USP MONOGRAPH]
    • LP00904
    • 9-fluoro-3-methyl-10-(4-methylpiperazino)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
    • Ofloxacin Ophthalmic
    • KBioSS_001666
    • BCP9000851
    • CS-1891
    • SR-01000076050-7
    • CHEBI:7731
    • (+/-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7--oxo-7H-pyrido(1,2,3-de)--1,4-benzoxazine-6-carboxylic acid
    • Oprea1_242882
    • BDBM50045004
    • 138199-71-0 (0.5H2O)
    • Lopac0_000904
    • OFLOXACIN (EP MONOGRAPH)
    • HMS3604B17
    • 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-(1,4)oxazino(2,3,4-ij)quinoline-6-carboxylic acid
    • S02AA16
    • NINDS_000721
    • HMS2095P15
    • FT-0630905
    • BRN 3657947
    • C07321
    • A864414
    • (+/-)-Floxin
    • Ofloxacin (JP18/USP/INN)
    • DB-056608
    • BRD-A24228527-213-01-9
    • STK256723
    • BRD-A24228527-001-31-5
    • (S)-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
    • BBL005605
    • Tarivid
    • Floxin
    • ofloxacin
    • Floxin otic
    • Hoe280
    • +Expand
    • MFCD00226105
    • GSDSWSVVBLHKDQ-UHFFFAOYSA-N
    • 1S/C18H20FN3O4/c1-10-9-26-17-14-11(16(23)12(18(24)25)8-22(10)14)7-13(19)15(17)21-5-3-20(2)4-6-21/h7-8,10H,3-6,9H2,1-2H3,(H,24,25)
    • O=C(C1C(=O)C2C3=C(C(N4CCN(C)CC4)=C(C=2)F)OCC(N3C=1)C)O

Computed Properties

  • 361.14400
  • 1
  • 8
  • 2
  • 361.144
  • 26
  • 634
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • -0.4
  • nothing
  • 0
  • 73.3

Experimental Properties

  • 1.54690
  • 75.01000
  • 6771
  • 1.669
  • Soluble in acetic acid or water. Slightly soluble in methanol
  • 571.5±50.0°C at 760 mmHg
  • 250-257°C
  • 0.0±1.7 mmHg at 25°C
  • 299.4±30.1 °C
  • 1 M NaOH: soluble50mg/mL
  • Colorless needle like crystals, odorless, bitter taste.
  • Soluble in glacial acetic acid, more soluble in chloroform, less soluble in methanol, ethanol, acetone, chloroform or water, insoluble in ethyl acetate
  • 326(H2O)(lit.)
  • 1.2688 (estimate)

Ofloxacin Security Information

Ofloxacin Customs Data

  • 2934999090
  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ofloxacin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IDPB-250mg
Ofloxacin
82419-36-1 98+%
250mg
$8.00 2024-04-21
A2B Chem LLC
AI56767-250mg
Ofloxacin
82419-36-1 98+%
250mg
$7.00 2024-04-19
abcr
AB349434-1 g
Ofloxacin, 95%; .
82419-36-1 95%
1 g
€74.40 2023-07-19
Ambeed
A510593-250mg
9-Fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
82419-36-1 98+%
250mg
$9.0 2024-07-24
Axon Medchem
4211-50mg
Ofloxacin
82419-36-1 99%
50mg
€80.00 2024-07-24
Enamine
EN300-06482-0.05g
7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
82419-36-1 95%
0.05g
$19.0 2023-10-28
FUJIFILM
157-02981-1G
Ofloxacin
82419-36-1
1g
JPY 7500 2023-09-15
Key Organics Ltd
KS-5011-1MG
Ofloxacin
82419-36-1 >97%
1mg
£36.00 2023-09-07
LKT Labs
O2144-5 g
Ofloxacin
82419-36-1 ≥98%
5g
$68.10 2023-07-10
S e l l e c k ZHONG GUO
S1463-50mg
Ofloxacin
82419-36-1 99.88%
50mg
¥810.54 2023-10-17

Ofloxacin Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, fluoride, hydrate (1:1:3) Solvents: Pyridine
Reference
Preparation of piperazinylquinolone derivatives
, Japan, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethyl sulfoxide
1.2 Solvents: Methanol ,  Water
Reference
Synthesis of fluoroquinolone antimicrobial agent ofloxacin
Wang, Erhua; et al, Zhongguo Yiyao Gongye Zazhi, 1991, 22(9), 385-7

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Acetonitrile
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
An efficient synthesis of ofloxacin and levofloxacin from 3,4-difluoroaniline
Adrio, Javier; et al, Heterocycles, 1999, 51(7), 1563-1572

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Pyridonecarboxylic acids as antibacterial agents. Part 6. A new synthesis of 7H-pyrido[1,2,3-de][1,4]benzoxazine derivatives including an antibacterial agent, ofloxacin
Egawa, Hiroshi; et al, Chemical & Pharmaceutical Bulletin, 1986, 34(10), 4098-102

Synthetic Circuit 5

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ,  Water
Reference
Trimethylsilyl esters and solvates of chelates of quinoline-3-carboxylic acids, and their preparation and use in a process for quinolone antibacterials.
, Spain, , ,

Synthetic Circuit 6

Reaction Conditions
Reference
Pyridobenzoxazine derivatives
, Japan, , ,

Synthetic Circuit 7

Reaction Conditions
Reference
Oxazines
, Japan, , ,

Ofloxacin Raw materials

Ofloxacin Preparation Products

Ofloxacin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:82419-36-1)Ofloxacin
A864414
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100g
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Friday, 30 August 2024 08:46
186.0

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